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Compound /
Parameter

Value / Description Context

Natural Source Unidentified marine-derived fungus [1] Symbiotic with rhodophyta

Ceradictyon spongiosum [2].

Biological Activity Antibacterial and antifungal activity;

significantly enhances the effect of known
antifungal agents [1].

Suggests potential application

as a combination therapy
agent.

Overall Yield 2.3% over 26 steps [2] Reflects the complexity of the
total synthesis.

First Benzoin
Condensation

Yield: 86%; Enantioselectivity: 99% ee [2] Construction of tetracyclic
core 36 from aldehyde 35.

Second Benzoin
Condensation

Yield: 90%; Excellent diastereoselectivity [2] Construction of pentacyclic
core 38 from ketoaldehyde

37.

Detailed Experimental Protocols

The following methodology outlines the key benzoin condensation steps as reported in the total synthesis.
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Protocol Step Detailed Methodology & Conditions

| First Benzoin Condensation | Reaction: Aldehyde 35 is treated with the chiral triazolium salt 8 (10 mol%)

and triethylamine (base) [2]. Conditions: The reaction proceeds to form the tetracyclic compound 36 [2].

Work-up & Analysis: The product is isolated in high yield (86%) with excellent enantioselectivity (99%

ee), confirmed by standard analytical techniques (e.g., HPLC with a chiral column) [2]. | | Second Benzoin

Condensation | Reaction: Ketoaldehyde 37 undergoes an intramolecular benzoin condensation catalyzed by

the chiral triazolium salt 33 [2]. Conditions: The reaction furnishes the pentacyclic ketol 38 [2]. Work-up &

Analysis: The product is obtained in 90% yield with excellent diastereoselectivity. The stereochemistry was

unequivocally confirmed by X-ray crystallographic analysis [2]. |

Experimental Workflow for Key Synthesis Steps

The DOT script below visualizes the strategic role of the two key benzoin condensations in building the

complex molecular architecture of Seragakinone A.
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Start: Aryl Bromide 34

Aldehyde 35

6-Step Sequence

Tetracyclic Compound 36

First Benzoin Condensation
Catalyst: Triazolium Salt 8

Yield: 86%, 99% ee

Ketoaldehyde 37

13 Subsequent Steps

Pentacyclic Ketol 38

Second Benzoin Condensation
Catalyst: Triazolium Salt 33

Yield: 90%, High d.r.

Seragakinone A (39)

4 Final Steps

Click to download full resolution via product page

Synthetic strategy for Seragakinone A, highlighting key benzoin condensation steps.

Biological Activity and Research Context
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Seragakinone A was isolated from an unidentified marine fungus and has demonstrated intrinsic

antibacterial and antifungal activity [1]. A particularly notable finding is its ability to significantly enhance

the effect of other antifungal agents, positioning it as a potential candidate for combination therapy [1].

The complete biosynthesis pathway within the fungus remains a subject for further investigation.
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Proposed synergistic mechanism of Seragakinone A enhancing other antifungals.

Research Gaps and Future Directions

Mechanism of Action: The precise molecular target and mechanism by which Seragakinone A
exerts its antibacterial activity and enhances the effect of other antifungals remain unknown and are a
primary target for future research [1].

Structure-Activity Relationships (SAR): Systematic modification of the Seragakinone A structure
and biological evaluation of the analogs could identify the pharmacophore and optimize potency and

selectivity [2] [1].
Supply and Synthesis: The total synthesis, while a landmark achievement, is long and has a low

overall yield. Development of a more efficient and scalable synthesis is crucial for further pre-clinical
development [2].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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